3,5-dimethoxy-N-methylbenzamide

• IUPAC Name: 3,5-dimethoxy-N-methylbenzamide
• InChI: InChI=1S/C10H13NO3/c1-11-10(12)7-4-8(13-2)6-9(5-7)14-3/h4-6H,1-3H3,(H,11,12)
• InChI Key: DKJXCQKLQVJMDY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC(=C1)OC)OC
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID501304925
• Molecular Weight: 195.21 g/mol
• CAS RN: 74826-21-4

Description

3,5-dimethoxy-N-methylbenzamide, also known as DMMA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the fields of pharmacology and neuroscience. DMMA is a derivative of the phenethylamine family and is structurally similar to other psychoactive compounds such as mescaline and MDMA. In

Mechanism of Action

3,5-dimethoxy-N-methylbenzamide is believed to act as a partial agonist at the serotonin 5-HT2A receptor, which results in the activation of downstream signaling pathways. This activation leads to changes in neurotransmitter release and neuronal activity, which can affect mood, cognition, and perception.
Biochemical and Physiological Effects:
3,5-dimethoxy-N-methylbenzamide has been shown to induce changes in brain activity and neurotransmitter release in animal models. These changes are thought to underlie the psychoactive effects of 3,5-dimethoxy-N-methylbenzamide, which include altered perception, mood, and cognition. 3,5-dimethoxy-N-methylbenzamide has also been shown to have effects on cardiovascular function, including increases in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

3,5-dimethoxy-N-methylbenzamide has several advantages for use in laboratory experiments, including its high affinity for the serotonin 5-HT2A receptor and its structural similarity to other psychoactive compounds. However, 3,5-dimethoxy-N-methylbenzamide is a relatively new compound and has not been extensively studied, which limits its potential applications.

Future Directions

Future research on 3,5-dimethoxy-N-methylbenzamide could focus on its potential therapeutic applications in the treatment of mental disorders such as depression and anxiety. Additionally, further studies could explore the effects of 3,5-dimethoxy-N-methylbenzamide on other neurotransmitter systems and its potential for use in drug discovery and development. Finally, research could examine the safety and toxicity of 3,5-dimethoxy-N-methylbenzamide, as well as its potential for abuse.
In conclusion, 3,5-dimethoxy-N-methylbenzamide is a chemical compound with potential applications in the fields of pharmacology and neuroscience. Its high affinity for the serotonin 5-HT2A receptor suggests that it may have therapeutic applications in the treatment of mental disorders. However, more research is needed to fully understand the mechanism of action, biochemical and physiological effects, and potential applications of 3,5-dimethoxy-N-methylbenzamide.

Synthesis Methods

3,5-dimethoxy-N-methylbenzamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethoxybenzoyl chloride with N-methylamine or the reaction of 3,5-dimethoxyphenethylamine with benzoyl chloride followed by N-methylation. The synthesis of 3,5-dimethoxy-N-methylbenzamide requires specialized laboratory equipment and should only be performed by trained professionals.

Scientific Research Applications

3,5-dimethoxy-N-methylbenzamide has been studied for its potential applications in the fields of pharmacology and neuroscience. One study found that 3,5-dimethoxy-N-methylbenzamide has a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This suggests that 3,5-dimethoxy-N-methylbenzamide may have potential therapeutic applications in the treatment of mental disorders such as depression and anxiety.